Cas no 2451-86-7 (1,3-Propanediol,1,3-dibenzoate)

• Product Name: 1,3-Propanediol,1,3-dibenzoate
• CAS No: 2451-86-7
• MF: C₁₇H₁₆O₄
• MW: 284.306545257568
• MDL: MFCD00030051
• CID: 271934
• PubChem ID: 17143
• Update Time: 2025-04-19

1,3-Propanediol,1,3-dibenzoate Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol,1,3-dibenzoate
• 3-benzoyloxypropyl benzoate
• Benzoflex S-432
• TMETB
• Trimethyleneglycol, dibenzoate
• NSC-94553
• 2451-86-7
• BRN 2057480
• trimethylene glycol dibenzoate
• F77845
• SCHEMBL416566
• DTXSID10873949
• Benzoic acid diester with trimethylolethane
• 1,3-Propanediol dibenzoate
• 4-09-00-00361 (Beilstein Handbook Reference)
• SSEOOCRUUJYCKA-UHFFFAOYSA-N
• 1,3-dibenzoyloxypropane
• AS-77674
• 3-(Benzoyloxy)propyl benzoate #
• NCIOpen2_006086
• NSC94553
• propane-1,3-diyl dibenzoate
• 1,3-PROPANEDIOL, DIBENZOATE
• D93416
• Trimethylolethane benzoate
• NSC 94553
• XH1491
• CHEMBL5287488

• MDL： MFCD00030051
• Inchi： 1S/C17H16O4/c18-16(14-8-3-1-4-9-14)20-12-7-13-21-17(19)15-10-5-2-6-11-15/h1-6,8-11H,7,12-13H2
• InChI Key： SSEOOCRUUJYCKA-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1)=O)CCCOC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 284.10488
• Monoisotopic Mass: 284.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 52.6A^2

Experimental Properties

• Density: 1.171
• Boiling Point: 422.9°C at 760 mmHg
• Flash Point: 212.1°C
• Refractive Index: 1.561
• PSA: 52.6
• LogP: 3.09050

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters